Cas no 917593-89-6 (1H-Pyrazolo[3,4-d]pyrimidine, 3-(4-bromophenyl)-1-phenyl-)

1H-Pyrazolo[3,4-d]pyrimidine, 3-(4-bromophenyl)-1-phenyl- structure
917593-89-6 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine, 3-(4-bromophenyl)-1-phenyl-
CAS No:917593-89-6
MF:C17H11BrN4
MW:351.200042009354
CID:785846
PubChem ID:16092858
Update Time:2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine, 3-(4-bromophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidine, 3-(4-bromophenyl)-1-phenyl-
    • 3-(4-bromophenyl)-1-phenylpyrazolo[3,4-d]pyrimidine
    • 917593-89-6
    • 3-(4-Bromophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
    • DTXSID30582228
    • Inchi: 1S/C17H11BrN4/c18-13-8-6-12(7-9-13)16-15-10-19-11-20-17(15)22(21-16)14-4-2-1-3-5-14/h1-11H
    • InChI Key: WYOXHJYJCLYFTO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C2=CN=CN=C2N(C2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 350.01671g/mol
  • Monoisotopic Mass: 350.01671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 43.6Ų
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